Cas no 1663518-40-8 (ethyl (2E)-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoate
• CAS No: 1663518-40-8
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6189388
• PubChem ID: 70395124
• Update Time: 2024-01-11

ethyl (2E)-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(4-methyl-1,3-thiazol-5-yl)prop-2-enoate
• 1663518-40-8
• EN300-1455978

• Inchi： 1S/C9H11NO2S/c1-3-12-9(11)5-4-8-7(2)10-6-13-8/h4-6H,3H2,1-2H3/b5-4+
• InChI Key： KMVIFNBAUQDONW-SNAWJCMRSA-N
• SMILES： S1C=NC(C)=C1/C=C/C(=O)OCC

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų